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Compound of Interest

Compound Name: Butyl methyl trisulfide

Cat. No.: B15418111 Get Quote

Butyl Methyl Trisulfide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl methyl trisulfide is an organic polysulfide characterized by a linear chain of three sulfur

atoms flanked by a butyl and a methyl group. Organic trisulfides are of growing interest in the

scientific community due to their presence in various natural products and their potential

biological activities. This technical guide provides a comprehensive overview of the chemical

properties, synthesis, and characterization of butyl methyl trisulfide, alongside a discussion

of its potential biological relevance based on related organosulfur compounds.

Core Chemical Properties
While extensive experimental data for butyl methyl trisulfide is not readily available in the

public domain, computational methods provide valuable estimates for its core chemical and

physical properties. These calculated values offer a foundational understanding of the

compound's behavior.
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Property Value Source

Molecular Formula C5H12S3 NIST, Cheméo[1]

Molecular Weight 168.34 g/mol NIST, Cheméo[1]

Normal Boiling Point (Tboil) 520.14 K (246.99 °C)
Cheméo (Joback Calculated

Property)[1]

Normal Melting Point (Tfus) 249.31 K (-23.84 °C)
Cheméo (Joback Calculated

Property)[1]

Log10 of Water Solubility

(log10WS)
-3.55

Cheméo (Crippen Calculated

Property)[1]

Octanol/Water Partition

Coefficient (logPoct/wat)
3.446

Cheméo (Crippen Calculated

Property)[1]

Experimental Protocols
Synthesis of Butyl Methyl Trisulfide
The synthesis of unsymmetrical trisulfides like butyl methyl trisulfide can be achieved through

several established methods. A common approach involves the reaction of a thiol with a

disulfide carrying a suitable leaving group. The following is a generalized protocol that can be

adapted for the synthesis of butyl methyl trisulfide.

Methodology:

Preparation of an S-Alkylthiosulfonate: Butanethiol is reacted with a sulfonyl chloride (e.g.,

methanesulfonyl chloride) in the presence of a base to form butyl methanethiosulfonate.

Generation of a Persulfide Intermediate: The S-butyl methanethiosulfonate is then reacted

with a source of sulfane sulfur, such as sodium thiosulfate, to generate a butyl persulfide

intermediate.

Reaction with a Methylating Agent: The in situ generated butyl persulfide is subsequently

reacted with a methylating agent, like methyl iodide or dimethyl sulfate, to yield butyl methyl
trisulfide.
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Purification: The crude product is purified using column chromatography on silica gel to

isolate the pure butyl methyl trisulfide.

Characterization of Butyl Methyl Trisulfide
Standard analytical techniques are employed to confirm the structure and purity of the

synthesized butyl methyl trisulfide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the butyl

and methyl groups. The chemical shifts and coupling patterns of the protons adjacent to the

sulfur atoms will be indicative of the trisulfide linkage.

¹³C NMR: The carbon NMR spectrum will display distinct peaks for the five carbon atoms in

the molecule, with the chemical shifts of the carbons bonded to sulfur being particularly

informative.

Mass Spectrometry (MS):

Electron Ionization (EI-MS): The mass spectrum will show the molecular ion peak (M⁺) at

m/z = 168. Fragmentation patterns are expected to involve cleavage of the C-S and S-S

bonds, providing structural confirmation. Common fragments would include ions

corresponding to the loss of alkyl and sulfur fragments.

High-Resolution Mass Spectrometry (HRMS): HRMS is used to determine the exact mass of

the molecular ion, which confirms the elemental composition of the synthesized compound.

Potential Biological Activities and Signaling
Pathways
Specific biological studies on butyl methyl trisulfide are not extensively reported. However,

the broader class of organic trisulfides, particularly those derived from natural sources like

garlic (e.g., diallyl trisulfide), have demonstrated a range of biological activities. These activities

provide a basis for postulating the potential therapeutic applications of butyl methyl trisulfide.

Antimicrobial Activity
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Organic polysulfides are known for their antimicrobial properties.[2] Trisulfides found in plants

of the Allium genus have been explored as antimicrobial agents.[2] For instance, diallyl

trisulfide has shown efficacy against various foodborne pathogens.[3] The proposed

mechanism involves the interaction of the trisulfide moiety with microbial proteins and

enzymes, leading to cellular dysfunction. It is plausible that butyl methyl trisulfide could

exhibit similar antimicrobial effects, warranting further investigation against a panel of

pathogenic bacteria and fungi.

Cytotoxic and Anticancer Potential
Several organosulfur compounds, including trisulfides, have been investigated for their

cytotoxic effects on cancer cells. Diallyl trisulfide, for example, has been shown to induce

apoptosis and inhibit the proliferation of triple-negative breast cancer cells.[4] The mechanism

of action is often attributed to the induction of oxidative stress and the modulation of key

signaling pathways involved in cell survival and death. While the cytotoxic potential of butyl
methyl trisulfide remains to be elucidated, its structural similarity to other bioactive trisulfides

suggests it could be a candidate for anticancer research.

Visualizations
Synthesis Workflow
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General Synthesis Workflow for Butyl Methyl Trisulfide
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Caption: A generalized workflow for the synthesis of butyl methyl trisulfide.
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Hypothetical Signaling Pathway of Butyl Methyl Trisulfide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [butyl methyl trisulfide chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15418111#butyl-methyl-trisulfide-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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